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Abstract

This technical guide provides a comprehensive overview of the spectroscopic characterization
of C.l. Pigment Red 38, a dis-azo pyrazolone pigment widely utilized across various industries.
[1][2] The focus of this document is on the application of Fourier-Transform Infrared (FTIR) and
Raman spectroscopy for the structural elucidation and identification of this pigment. We will
delve into the theoretical underpinnings of these vibrational spectroscopic techniques, present
detailed experimental protocols for sample analysis, and provide an in-depth interpretation of
the resulting spectral data. This guide is intended for researchers, scientists, and quality control
professionals who require a robust understanding of the molecular characteristics of C.l.
Pigment Red 38.

Introduction to C.l. Pigment Red 38

C.l. Pigment Red 38, with the chemical name 4,4'-[(3,3'-dichloro[1,1'-biphenyl]-4,4'-
diyl)bis(azo)]bis[4,5-dihydro-5-o0x0-1-phenyl-1H-pyrazole-3-carboxylic acid], diethyl ester, is a
significant member of the pyrazolone class of organic pigments.[3] Its molecular formula is
C36H28CI2NsOs and it is registered under CAS No. 6358-87-8.[1][3] This pigment is valued for
its vibrant neutral red shade, good lightfastness, and resistance to various environmental
factors, making it suitable for applications in plastics, rubber, inks, and coatings.[4][5] The
complex molecular structure, featuring two azo groups (-N=N-) and pyrazolone rings, gives rise
to a unique vibrational signature that can be effectively probed by spectroscopic methods.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1582338?utm_src=pdf-interest
https://www.benchchem.com/product/b1582338?utm_src=pdf-body
https://www.medchemexpress.com/c-i-pigment-red-38.html
http://www.dyestuffintermediates.com/pigment-dye/pigment-red-38.html
https://www.benchchem.com/product/b1582338?utm_src=pdf-body
https://www.benchchem.com/product/b1582338?utm_src=pdf-body
https://www.benchchem.com/product/b1582338?utm_src=pdf-body
https://www.benchchem.com/product/b1582338?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Vulcan-Fast-Red-B
https://www.medchemexpress.com/c-i-pigment-red-38.html
https://pubchem.ncbi.nlm.nih.gov/compound/Vulcan-Fast-Red-B
https://www.sypigment.com/pigment-red-38.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-38-ECR03801.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Fundamentals of Vibrational Spectroscopy

Vibrational spectroscopy, encompassing both FTIR and Raman techniques, investigates the
molecular vibrations of a material.[6] These vibrations are quantized and correspond to specific
energy levels. When a molecule absorbs infrared radiation, it is excited to a higher vibrational
state, a phenomenon central to FTIR spectroscopy.[6] Conversely, Raman spectroscopy
involves the inelastic scattering of monochromatic light, where the scattered photons have a
different frequency from the incident photons due to energy exchange with the molecule's
vibrational modes.[7] FTIR and Raman spectroscopy are complementary techniques; some
molecular vibrations that are strong in an FTIR spectrum may be weak or absent in a Raman
spectrum, and vice versa. This complementarity provides a more complete picture of the
molecular structure.[8]

Molecular Structure of C.I. Pigment Red 38

A thorough understanding of the molecular structure of C.I. Pigment Red 38 is paramount for
interpreting its vibrational spectra. The key functional groups that contribute to its spectroscopic
fingerprint include the azo linkage, pyrazolone ring system, chlorinated biphenyl backbone, and
ester groups.
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Figure 2: Experimental Workflows for FTIR and Raman Analysis.

Results and Discussion: Spectral Interpretation
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The FTIR and Raman spectra of C.l. Pigment Red 38 are rich in information, with distinct
bands corresponding to the vibrations of its various functional groups.

FTIR Spectrum Analysis

The FTIR spectrum of an azo dye is characterized by several key absorption bands. [9]For C.l.
Pigment Red 38, the following regions are of particular interest:

e 3100-2800 cm~1: This region corresponds to C-H stretching vibrations of the aromatic rings
and the ethyl groups of the ester functionalities.

e ~1700 cm~1: A strong band in this region is attributed to the C=0 stretching vibration of the
ester group.

e ~1650 cm~1: Another strong absorption is expected for the C=0 stretching of the pyrazolone
ring.

e 1600-1450 cm~1: This region contains multiple bands due to C=C stretching vibrations of the
aromatic rings.

e ~1450-1400 cm~1: The characteristic -N=N- stretching vibration of the azo group typically
appears in this range. [9][10]* ~1250 cm~1: A strong band corresponding to the C-O
stretching of the ester group is expected here.

e Below 1000 cm~1: This "fingerprint" region contains complex vibrations, including C-Cl
stretching and various bending modes of the aromatic rings.

Raman Spectrum Analysis

The Raman spectrum of C.l. Pigment Red 38 provides complementary information, with strong
signals often observed for the symmetric and non-polar bonds.

e 1600-1550 cm~1: Strong bands in this region are characteristic of the C=C stretching
vibrations within the aromatic rings.

e ~1420 cm~*and ~1176 cm~%: The protonated azo group (-N=N-) stretching vibrations can
give rise to prominent bands in these regions. [11]* Other notable bands: The spectrum will
also feature vibrations associated with the pyrazolone ring and the biphenyl backbone.
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The combination of FTIR and Raman data allows for a confident and detailed structural

confirmation of C.l. Pigment Red 38.

Tabulated Spectral Data

Expected FTIR

Expected Raman

Vibrational Mode ) Assignment
Wavenumber (cm~t)  Shift (cm™1)
C-H Stretch .
) 3100-3000 3100-3000 Aromatic C-H bonds
(Aromatic)
) ] Ethyl group C-H
C-H Stretch (Aliphatic)  3000-2850 3000-2850
bonds
C=0 Stretch (Ester) ~1700 Weak Ester carbonyl group
C=0 Stretch Pyrazolone ring
~1650 Moderate
(Pyrazolone) carbonyl
C=C Stretch Aromatic ring
] 1600-1450 Strong ] )
(Aromatic) vibrations
N=N Stretch (Azo) ~1450-1400 Strong Azo linkage
C-O Stretch (Ester) ~1250 Weak Ester C-O bond
Carbon-Nitrogen
C-N Stretch ~1153 Moderate
bonds
Carbon-Chlorine
C-ClI Stretch Below 800 Moderate
bonds
Conclusion

FTIR and Raman spectroscopy are indispensable tools for the comprehensive characterization

of C.l. Pigment Red 38. This guide has outlined the theoretical principles, provided detailed

experimental protocols, and offered insights into the interpretation of the spectral data. By

leveraging the complementary nature of these techniques, researchers and professionals can

effectively verify the identity, assess the purity, and understand the molecular structure of this

important industrial pigment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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